Cas no 111036-92-1 (4,5-dimethoxycyclohepta-2,4,6-trien-1-one)

• Product Name: 4,5-dimethoxycyclohepta-2,4,6-trien-1-one
• CAS No: 111036-92-1
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 2606558
• PubChem ID: 13792984
• Update Time: 2025-04-21

4,5-dimethoxycyclohepta-2,4,6-trien-1-one Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxycyclohepta-2,4,6-trien-1-one
• 111036-92-1
• DTXSID00549601

• Inchi： 1S/C9H10O3/c1-11-8-5-3-7(10)4-6-9(8)12-2/h3-6H,1-2H3
• InChI Key： XTGXXTKZDOZKNA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=CC=1OC)=O

Computed Properties

• Exact Mass: 166.062994177Da
• Monoisotopic Mass: 166.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų